Cas no 1396790-94-5 (6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide)

• Product Name: 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide
• CAS No: 1396790-94-5
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 6206024
• PubChem ID: 71778617
• Update Time: 2025-10-11

6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide
• 6-morpholino-N-(2-phenoxyethyl)pyridazine-3-carboxamide
• 6-morpholin-4-yl-N-(2-phenoxyethyl)pyridazine-3-carboxamide
• 1396790-94-5
• F0696-4774
• CCG-321873
• AKOS024597522

• Inchi： 1S/C17H20N4O3/c22-17(18-8-11-24-14-4-2-1-3-5-14)15-6-7-16(20-19-15)21-9-12-23-13-10-21/h1-7H,8-13H2,(H,18,22)
• InChI Key： HDUTXVBHWCDUTI-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=C(C(NCCOC3C=CC=CC=3)=O)N=N2)CC1

Computed Properties

• Exact Mass: 328.15354051g/mol
• Monoisotopic Mass: 328.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide

6-(Morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide: A Comprehensive Overview

The compound with CAS No 1396790-94-5, known as 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound is a derivative of pyridazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. The substitution pattern at position 6 with a morpholinyl group and at position 3 with an N-substituted phenoxyethyl amide group introduces intriguing electronic and steric effects, making it a promising candidate for various applications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of antimicrobial agents, anticancer drugs, and enzyme inhibitors. The morpholinyl group attached to the pyridazine ring is known to enhance the compound's solubility and stability, while the phenoxyethyl amide group contributes to its ability to interact with biological targets such as proteins and nucleic acids. These structural attributes make 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide a versatile molecule with potential therapeutic applications.

One of the most recent advancements in the study of this compound involves its evaluation as a potential anticancer agent. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes such as topoisomerase II and proteasomes, which are critical for cancer cell proliferation and survival.

In addition to its therapeutic potential, 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide has also been explored for its role in enzyme inhibition. Studies have shown that this compound can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in extracellular matrix remodeling and tumor invasion. This property makes it a potential candidate for the development of anti-inflammatory and antitumor agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridazine ring, followed by substitution reactions to introduce the morpholinyl and phenoxyethyl amide groups. Recent optimizations in these synthesis protocols have improved yields and reduced reaction times, making large-scale production more feasible.

From an environmental standpoint, the ecological impact of 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide has been a subject of interest. Preliminary studies indicate that this compound exhibits low toxicity towards non-target organisms, suggesting its potential use in agricultural applications such as herbicides or pesticides. However, further research is needed to fully assess its environmental safety profile.

In conclusion, 6-(morpholin-4-yl)-N-(2-phenoxyethyl)pyridazine-3-carboxamide represents a compelling example of how structural modifications can enhance the bioactivity and versatility of organic compounds. With its promising therapeutic potential and favorable pharmacokinetic properties, this compound is poised to play a significant role in future drug development efforts.